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molecular formula C10H11NO2 B8470933 3-methoxy-7,8-dihydroisoquinolin-5(6H)-one

3-methoxy-7,8-dihydroisoquinolin-5(6H)-one

Cat. No. B8470933
M. Wt: 177.20 g/mol
InChI Key: GQECGCNZFNGPNO-UHFFFAOYSA-N
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Patent
US06057329

Procedure details

A solution of 3-methoxy-7,8-dihydro-5(6H)-isoquinolinone oxime (1.20 g, 6.25 mmol) in a mixture of acetone (40 ml) and 6M hydrochloric acid (27 ml) was refluxed for 4 h then allowed to cool to room temperature. The mixture was concentrated to remove acetone then basified with sodium carbonate and extracted four times with ethyl acetate. The combined organic extracts were dried (MgSO4), concentrated and the residue subjected to column chromatography (silica, ethyl acetate-hexane, 1:4) to afford the title compound (0.81 g) as a white solid m.p. 7981°. MS (ES+) 178 (MH+).
Name
3-methoxy-7,8-dihydro-5(6H)-isoquinolinone oxime
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
40 mL
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
27 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[N:4]=[CH:5][C:6]2[CH2:7][CH2:8][CH2:9][C:10](=NO)[C:11]=2[CH:12]=1.CC(C)=[O:17]>Cl>[CH3:1][O:2][C:3]1[N:4]=[CH:5][C:6]2[CH2:7][CH2:8][CH2:9][C:10](=[O:17])[C:11]=2[CH:12]=1

Inputs

Step One
Name
3-methoxy-7,8-dihydro-5(6H)-isoquinolinone oxime
Quantity
1.2 g
Type
reactant
Smiles
COC=1N=CC=2CCCC(C2C1)=NO
Name
acetone
Quantity
40 mL
Type
reactant
Smiles
CC(=O)C
Name
hydrochloric acid
Quantity
27 mL
Type
solvent
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 4 h
Duration
4 h
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
CUSTOM
Type
CUSTOM
Details
to remove acetone
EXTRACTION
Type
EXTRACTION
Details
extracted four times with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic extracts were dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
COC=1N=CC=2CCCC(C2C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.81 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.